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Compound of Interest

Compound Name:
6-Fluoro-1,4-oxazepane

hydrochloride

Cat. No.: B13511230

Get Quote

The 1,4-oxazepane ring (also known as homomorpholine) is a seven-membered saturated

heterocycle containing one oxygen and one nitrogen atom in a 1,4-relationship. Unlike its six-

membered analog (morpholine) or its di-nitrogen counterpart (1,4-diazepane), the 1,4-

oxazepane occupies a unique "Goldilocks zone" in medicinal chemistry:

Conformational Flexibility: It possesses greater flexibility than morpholine, allowing it to adopt

multiple twist-chair and twist-boat conformations. This enables "induced fit" binding in protein

pockets that rigid scaffolds cannot access.

Lipophilicity Modulation: The ether oxygen lowers the logP compared to cycloheptane or

azepane, improving water solubility, while the 7-membered ring increases lipophilicity relative

to morpholine.

Bioisosterism: It serves as a superior bioisostere for piperidines and morpholines when a

slightly larger hydrodynamic volume is required to fill a hydrophobic pocket.

Core Structure:

Formula:
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Molecular Weight: 101.15 g/mol

Key Feature: The 1,4-heteroatom placement disrupts the symmetry seen in 1,4-diazepane,

creating distinct "proximal" and "distal" functionalization vectors relative to the nitrogen.

Part 2: Historical Evolution – From Tricyclics to
Precision Monocycles
The history of 1,4-oxazepanes is a narrative of deconstruction. It began with complex, fused

tricyclic systems used in psychiatry and evolved into stripped-down, monocyclic scaffolds for

precision oncology and immunology.

Phase 1: The Tricyclic Era (1960s - 1980s)
The discovery of the 1,4-oxazepane core was serendipitous, emerging from the search for

antipsychotics.

Key Drug:Loxapine (and its metabolite Amoxapine).[1][2]

Class: Dibenzoxazepines.[2][3][4]

Mechanism: Non-selective dopamine D2/Serotonin 5-HT2A antagonism.

Structural Insight: The 1,4-oxazepane ring is fused to two benzene rings, forcing it into a

rigid, butterfly-like shape. This rigidity was essential for GPCR binding but limited the

scaffold's versatility for other targets.

Phase 2: The Monocyclic Renaissance (2000s - Present)
As high-throughput screening (HTS) demanded novel IP-free scaffolds, chemists "de-fused"

the benzene rings.

Driver: The need for selective Dopamine D4 ligands and Cathepsin inhibitors.

Breakthrough: The realization that the monocyclic 1,4-oxazepane could act as a flexible

peptidomimetic, mimicking the
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-turn of proteins without the metabolic instability of peptides.
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Figure 1: The structural evolution of 1,4-oxazepane derivatives from rigid antipsychotics to

flexible protease inhibitors.

Part 3: Synthetic Methodologies
Constructing the 7-membered ring is kinetically disfavored compared to 5- or 6-membered

rings due to entropic factors and transannular strain. The following protocols represent the

industry standards for overcoming these barriers.

Protocol A: The Amino Alcohol Cyclization (Classical)
Best for: Simple, non-chiral 1,4-oxazepanes.

Mechanism: Intramolecular nucleophilic substitution (

) of a leaving group by an alkoxide or amine.

Precursor: Start with a 1,5-amino alcohol (e.g., 5-aminopentan-1-ol derivative).

Activation: Convert the alcohol to a leaving group (Tosylate, Mesylate, or Halide).

Cyclization: Treat with a base (NaH or KOtBu) in a dilute solution (to favor intramolecular vs.

intermolecular reaction).

Critical Step: High dilution (<0.05 M) is mandatory to prevent polymerization.

Protocol B: The "Click" & Expansion Route (Modern)
Best for: Highly substituted, chiral derivatives.
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This route uses the "Gold Catalysis" of N-propargylamines, a method developed to access the

ring under mild conditions.

Step-by-Step Workflow:

Substrate: N-propargyl-3-aminopropanol.

Catalyst: Au(I) or Au(III) salts (e.g.,

).

Reaction: The alkyne is activated by Gold, triggering an intramolecular hydroalkoxylation (5-

exo-dig), followed by a ring expansion to the 7-membered oxazepane.

Protocol C: The Epoxide Ring-Opening (Modular)
Best for: Library generation in drug discovery.

Starting Material:
Amino Alcohol / Epoxide

Path A: Cyclodehydration
(Acid/Base Mediated)

 Classical

Path B: N-Propargylamine
(Au/Ag Catalysis)

 Modern

Path C: Ring Expansion
(Schmidt/Beckmann)

 Rearrangement

Target:
1,4-Oxazepane Scaffold

Click to download full resolution via product page

Figure 2: Primary synthetic strategies for accessing the 1,4-oxazepane core.

Part 4: Medicinal Chemistry & SAR
The 1,4-oxazepane ring is not just a linker; it is a functional pharmacophore.[5]
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Dopamine D4 Receptor Selectivity
Challenge: Differentiating D4 from D2 (to avoid extrapyramidal side effects).

Solution: Replacing the piperazine ring of clozapine-like drugs with a 1,4-oxazepane.

SAR Insight: The 7-membered ring pushes the distal aromatic substituent into a specific

hydrophobic pocket unique to the D4 receptor, increasing selectivity by >50-fold compared to

the morpholine analog.

Cathepsin K Inhibitors (Osteoporosis)
Target: Cysteine protease involved in bone resorption.[6][7][8]

Mechanism: 1,4-oxazepan-2,5-diones serve as conformationally constrained

peptidomimetics.

Key Compound:Odanacatib analogs (Note: Odanacatib itself is a nitrile, but oxazepane

analogs were key backup series).

Logic: The ring constrains the amide bond, mimicking the transition state of the peptide

substrate, blocking the active site Cys-25.

Quantitative Data Summary:

Compound Class Target Key Modification Outcome

Dibenzoxazepine D2 / 5-HT2A Fused Benzene Rings
High Potency, Low

Selectivity (Loxapine)

Monocyclic

Oxazepane
Dopamine D4 Ring Expansion (6->7)

High Selectivity,

Reduced Side Effects

Oxazepane-2,5-dione Cathepsin K Carbonyl Insertion
Peptidomimetic, High

Metabolic Stability

Homomorpholine Sigma Receptors N-Substitution

Improved BBB

Permeability vs

Morpholine
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Part 5: Detailed Experimental Protocol
Synthesis of 4-Benzyl-1,4-oxazepane (Representative Procedure) Source: Adapted from J.

Med. Chem. protocols.

Reactants: 3-(Benzylamino)propan-1-ol (1.0 eq), 1,2-Dibromoethane (1.2 eq), Potassium

Carbonate (

, 3.0 eq).

Solvent: Acetonitrile (MeCN), anhydrous.

Procedure:

Dissolve amino alcohol in MeCN.

Add

and stir at room temperature for 30 min.

Add 1,2-dibromoethane dropwise.

Reflux at 80°C for 16 hours.

Workup: Filter salts, concentrate filtrate, and purify via column chromatography

(EtOAc/Hexane).

Validation:

1H NMR (CDCl3): Look for characteristic multiplets at

1.8-1.9 (C5-H),

2.7-2.8 (C-N), and

3.6-3.8 (C-O).

Mass Spec: M+1 peak at 192.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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